2-Aminomethyl-1-p-fluorobenzyl-pyrrolidine

• Molecular Formula: C12H17FN2
• Molecular Weight: 208.27 g/mol
• IUPAC Name: [1-[(4-fluorophenyl)methyl]pyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C12H17FN2/c13-11-5-3-10(4-6-11)9-15-7-1-2-12(15)8-14/h3-6,12H,1-2,7-9,14H2
• InChI Key: BOKXGTOMUFSZQX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC=C(C=C2)F)CN

Description

2-Aminomethyl-1-p-fluorobenzyl-pyrrolidine is a useful research compound. Its molecular formula is C12H17FN2 and its molecular weight is 208.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 27 g (0.114 mol) of 1-p-fluorobenzyl-2-nitromethylene-pyrrolidine in 600 ml of methanol is hydrogenated at ambient temperature and atmospheric pressure in the presence of Raney nickel. When the theoretical amount of hydrogen has been absorbed, which requires about one hour, the catalyst is filtered off and the methanol is evaporated from the filtrate. The product which remains is distilled under reduced pressure. 17.2 g (yield: 72%) of 2-aminomethyl-1-p-fluorobenzyl-pyrrolidine are collected as a colourless liquid distilling at 80°-82° under a pressure of 0.01 mm of mercury; this product is used, without further purification, in the next stage of the synthesis.